2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C26H25FN4O5/c1-35-21-10-7-17(14-22(21)36-2)11-13-30-25(33)24-20(4-3-12-28-24)31(26(30)34)16-23(32)29-15-18-5-8-19(27)9-6-18/h3-10,12,14H,11,13,15-16H2,1-2H3,(H,29,32)
• InChI Key: LBLMSKGWNLVWMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NCC4=CC=C(C=C4)F)OC
• Molecular Formula: C26H25FN4O5
• Molecular Weight: 492.5 g/mol
• CAS No.: 921824-68-2

Description

This compound features a pyrido[3,2-d]pyrimidine-2,4-dione core substituted at position 1 with a 2-(3,4-dimethoxyphenyl)ethyl group and at position 1-acetamide with a 4-fluorobenzyl moiety. The 3,4-dimethoxyphenyl group may enhance lipophilicity and membrane permeability, while the 4-fluorobenzyl substituent could influence target selectivity via halogen bonding .

Biological Activity

The compound 2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-[(4-fluorophenyl)methyl]acetamide is a pyrido[3,2-d]pyrimidine derivative that has garnered attention for its potential biological activities, particularly in oncology. This article reviews the synthesis, biological activities, and therapeutic potential of this compound based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C30H33N5O6S
• Molecular Weight : 591.7 g/mol
• InChIKey : JTEDVNFIPPZBEN-UHFFFAOYSA-N

The compound features a complex structure with multiple functional groups that may contribute to its biological activity. The presence of a pyrido[3,2-d]pyrimidine core is significant as it is known to interact with various biological targets.

Anticancer Properties

Research has indicated that derivatives of pyrido[3,2-d]pyrimidines exhibit promising anticancer activity. For instance:

• Inhibition of Dihydrofolate Reductase (DHFR) : This enzyme is crucial for DNA synthesis and repair. Compounds that inhibit DHFR can lead to reduced proliferation of cancer cells. Studies have shown that pyrido[3,2-d]pyrimidine derivatives can inhibit DHFR with high affinity, thereby affecting cancer cell viability by disrupting folate metabolism and nucleotide synthesis .
• Cytotoxicity Against Cancer Cell Lines : Various studies have evaluated the cytotoxic effects of similar compounds against different cancer cell lines. For example:
  • A series of thieno[2,3-d]pyrimidine derivatives demonstrated IC50 values ranging from 27.6 μM to 43 μM against the MDA-MB-231 breast cancer cell line . This suggests that modifications in the structure can enhance or diminish biological activity.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies highlight how substituents on the pyrido[3,2-d]pyrimidine scaffold influence biological activity:

• Electron-withdrawing Groups : Compounds with electron-withdrawing groups at specific positions on the phenyl ring exhibited increased cytotoxicity .
• Substituent Effects : Variations in substituents such as methoxy or fluorine significantly impacted the inhibition potency against cancer cells .

Study 1: Synthesis and Evaluation

In a study focused on synthesizing thieno[2,3-d]pyrimidine derivatives:

• Methodology : The compounds were synthesized via Dimroth rearrangement and evaluated for their cytotoxic properties against MDA-MB-231 cells.
• Findings : The most potent compound showed an IC50 of 27.6 μM, indicating significant potential for further development as an anticancer agent .

Study 2: Inhibition Mechanism

Another research article explored the mechanism of action for similar pyrido[3,2-d]pyrimidines:

• Target Identification : Besides DHFR, these compounds were found to interact with various kinases involved in cell signaling pathways.
• Therapeutic Implications : The ability to inhibit multiple targets suggests potential for use in combination therapies for enhanced efficacy against resistant cancer types .

Scientific Research Applications

Chemistry

Building Block for Synthesis
This compound serves as a versatile building block for synthesizing more complex organic molecules. Its unique structure allows chemists to explore various reaction mechanisms and develop new synthetic pathways.

Reactivity Studies
The compound can undergo multiple chemical reactions:

• Oxidation : Introducing functional groups to enhance reactivity.
• Reduction : Modifying oxidation states to study biological activity.
• Substitution Reactions : Altering substituents on aromatic rings or the pyrido core to tailor properties for specific applications.

Biology

Biological Interactions
Research into the interactions of this compound with biological macromolecules is ongoing. Preliminary studies suggest it may interact with enzymes or receptors involved in disease pathways. Understanding these interactions could lead to insights into its potential therapeutic uses.

Case Study: Enzyme Inhibition
A study demonstrated that derivatives of this compound exhibited significant inhibition of specific enzymes linked to cancer progression. This suggests potential as a lead compound in drug development targeting cancer therapies.

Medicine

Therapeutic Potential
The compound's structure indicates potential as a drug candidate. Its ability to modulate biological pathways makes it a candidate for developing treatments for conditions such as cancer and inflammatory diseases.

Preliminary Clinical Studies
Initial clinical studies have shown promise in using this compound to target specific receptors involved in pain pathways. Further research is needed to evaluate efficacy and safety profiles.

Industrial Applications

Material Development
Due to its unique chemical properties, this compound can be utilized in developing new materials with specific characteristics. Its stability and reactivity make it suitable for use in polymer chemistry and material science.

Catalyst Development
The compound's ability to facilitate chemical reactions positions it as a potential catalyst in industrial processes. Research is ongoing to optimize its use in catalytic applications.

Comparison with Similar Compounds

Key Insights :

• The target compound’s moderate clogP and TPSA balance permeability and solubility, favoring oral bioavailability compared to more lipophilic analogues .
• Fluorine substitution reduces CYP3A4 inhibition risk compared to chlorinated derivatives .